Cas no 98547-43-4 (3-Amino-4,5-dimethylthiophene-2-carboxylic acid)

• Product Name: 3-Amino-4,5-dimethylthiophene-2-carboxylic acid
• CAS No: 98547-43-4
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 1092331
• PubChem ID: 21960252
• Update Time: 2025-08-04

3-Amino-4,5-dimethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,5-dimethylthiophene-2-carboxylic acid
• 3-Amino-4,5-dimethyl-thiophen-2-carbonsaeure
• 3-amino-4,5-dimethyl-thiophene-2-carboxylic acid
• SCHEMBL1523326
• 98547-43-4
• 3-Amino-4,5-dimethylthiophene-2-carboxylicacid
• A858534
• methyl 3-amino-5-methylthiophene-2-carboxylic acid
• OEOGTNFUSJSJBO-UHFFFAOYSA-N

• Inchi： 1S/C7H9NO2S/c1-3-4(2)11-6(5(3)8)7(9)10/h8H2,1-2H3,(H,9,10)
• InChI Key： OEOGTNFUSJSJBO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C)=C1C)N

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.56000
• LogP: 2.22650